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Compound of Interest

Compound Name: 3-(1,1-Dimethylallyl)scopoletin

Cat. No.: B010977 Get Quote

Technical Guide: 3-(1,1-Dimethylallyl)scopoletin
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available scientific data for the

coumarin derivative 3-(1,1-Dimethylallyl)scopoletin. Due to the limited availability of specific

experimental data for this compound in public literature and databases, this guide also

furnishes detailed information for its parent compound, scopoletin, to serve as a foundational

reference. This document includes the Chemical Abstracts Service (CAS) number for 3-(1,1-
Dimethylallyl)scopoletin, spectral data for scopoletin, a generalized experimental protocol for

coumarin isolation, and a summary of the known biological activities of scopoletin. A

generalized workflow for the isolation and characterization of natural products is also provided.

Compound Identification
Compound Name: 3-(1,1-Dimethylallyl)scopoletin

IUPAC Name: 7-hydroxy-6-methoxy-3-(2-methylbut-3-en-2-yl)chromen-2-one

CAS Number: 19723-23-0

Molecular Formula: C₁₅H₁₆O₄
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Molecular Weight: 260.28 g/mol

Spectral Data
Detailed spectral data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for 3-(1,1-
Dimethylallyl)scopoletin are not readily available in the surveyed public scientific literature

and databases. As a reference for researchers, the spectral data for the parent compound,

scopoletin, are provided below.

Table 1: Spectral Data for Scopoletin
Data Type Values

¹H NMR

δ 3.93 (s, 3H, -OCH₃), δ 6.23 (d, J=9.2 Hz, 1H,

H-3), δ 6.79 (s, 1H, H-8), δ 7.14 (s, 1H, H-5), δ

7.88 (d, J=9.2 Hz, 1H, H-4)

¹³C NMR

δ 56.3 (-OCH₃), δ 103.2 (C-8), δ 109.5 (C-5), δ

111.4 (C-4a), δ 113.4 (C-3), δ 143.5 (C-4), δ

144.1 (C-7), δ 149.8 (C-6), δ 151.2 (C-8a), δ

161.5 (C=O)

IR (cm⁻¹)

3341 (O-H stretch), 2875 (C-H stretch), 1703

(C=O stretch, lactone), 1606 (C=C stretch,

aromatic)

Mass Spec. m/z 192 (M⁺), 191 (M-H)⁺

Note: NMR data can vary slightly based on the solvent used.

Experimental Protocols
A specific, detailed experimental protocol for the isolation of 3-(1,1-Dimethylallyl)scopoletin is

not extensively documented. However, a general methodology for the isolation of coumarins

from plant sources, such as Ruta graveolens or Toddalia asiatica where related compounds are

found, is presented below.

Generalized Protocol for Coumarin Isolation from Plant
Material
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Extraction:

Air-dried and powdered plant material (e.g., leaves, roots) is subjected to extraction with a

solvent of medium polarity, such as dichloromethane or ethyl acetate, using techniques

like maceration or Soxhlet extraction.

Fractionation:

The crude extract is concentrated under reduced pressure.

The concentrated extract is then subjected to column chromatography over silica gel.

A solvent gradient of increasing polarity (e.g., hexane-ethyl acetate mixtures) is used to

elute different fractions.

Isolation and Purification:

Fractions are monitored by thin-layer chromatography (TLC), often visualized under UV

light (coumarins typically fluoresce).

Fractions containing compounds with similar TLC profiles are combined.

The targeted fractions are further purified using techniques like preparative TLC or high-

performance liquid chromatography (HPLC) to yield the pure compound.

Structure Elucidation:

The structure of the isolated compound is determined using spectroscopic methods,

including NMR (¹H, ¹³C, COSY, HMBC), mass spectrometry, and IR spectroscopy.

Biological Activity and Signaling Pathways
There is limited specific information on the biological activities and associated signaling

pathways for 3-(1,1-Dimethylallyl)scopoletin. The biological profile of its parent compound,

scopoletin, has been more extensively studied and includes a wide range of activities.

Known Biological Activities of Scopoletin:
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Anti-inflammatory: Scopoletin has been shown to exert anti-inflammatory effects.

Antioxidant: It demonstrates significant antioxidant properties.

Antimicrobial: The compound has reported antibacterial and antifungal activities.

Neuroprotective: Studies suggest scopoletin may have protective effects on the nervous

system.

The specific impact of the 3-(1,1-dimethylallyl) substitution on the biological activity of the

scopoletin scaffold is an area for further research.

Visualizations
As no specific signaling pathway for 3-(1,1-Dimethylallyl)scopoletin has been elucidated, a

generalized workflow for the isolation and characterization of natural products is provided

below. This diagram illustrates a logical experimental flow relevant to the target audience.
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Caption: Generalized workflow for natural product isolation.
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To cite this document: BenchChem. [3-(1,1-Dimethylallyl)scopoletin CAS number and
spectral data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010977#3-1-1-dimethylallyl-scopoletin-cas-number-
and-spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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